Cas no 1180432-17-0 (N-(4-methyl-1,3-thiazol-2-yl)-2-(methylsulfanyl)-N-phenylpyridine-3-carboxamide)

• Product Name: N-(4-methyl-1,3-thiazol-2-yl)-2-(methylsulfanyl)-N-phenylpyridine-3-carboxamide
• CAS No: 1180432-17-0
• MF: C₁₇H₁₅N₃OS₂
• MW: 341.4505007267
• CID: 6267890
• PubChem ID: 26176547
• Update Time: 2025-08-05

N-(4-methyl-1,3-thiazol-2-yl)-2-(methylsulfanyl)-N-phenylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methyl-1,3-thiazol-2-yl)-2-(methylsulfanyl)-N-phenylpyridine-3-carboxamide
• AKOS034066375
• EN300-26609150
• 1180432-17-0
• Z28731884

• Inchi： 1S/C17H15N3OS2/c1-12-11-23-17(19-12)20(13-7-4-3-5-8-13)16(21)14-9-6-10-18-15(14)22-2/h3-11H,1-2H3
• InChI Key： BLYNGRPFYWBPJF-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1N(C(C1=CC=CN=C1SC)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 341.06565446g/mol
• Monoisotopic Mass: 341.06565446g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 99.6Ų

Additional information on N-(4-methyl-1,3-thiazol-2-yl)-2-(methylsulfanyl)-N-phenylpyridine-3-carboxamide

Recent Advances in the Study of N-(4-methyl-1,3-thiazol-2-yl)-2-(methylsulfanyl)-N-phenylpyridine-3-carboxamide (CAS: 1180432-17-0)

The compound N-(4-methyl-1,3-thiazol-2-yl)-2-(methylsulfanyl)-N-phenylpyridine-3-carboxamide (CAS: 1180432-17-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole and pyridine moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as a kinase inhibitor. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that N-(4-methyl-1,3-thiazol-2-yl)-2-(methylsulfanyl)-N-phenylpyridine-3-carboxamide exhibits selective inhibition against specific kinase targets, suggesting its potential as a targeted therapy. Researchers have employed molecular docking and kinetic assays to elucidate its binding affinity and inhibitory mechanisms, providing a foundation for future structural optimization.

In addition to its kinase inhibitory activity, recent investigations have explored the compound's pharmacokinetic profile. Studies in animal models have revealed favorable absorption and distribution properties, although challenges remain in optimizing its metabolic stability and bioavailability. Advanced formulation strategies, such as nanoparticle encapsulation and prodrug approaches, are being explored to enhance its therapeutic efficacy. These efforts are supported by computational modeling and in vivo pharmacokinetic studies, which aim to predict and improve the compound's behavior in biological systems.

Another noteworthy aspect of this research is the compound's potential application in combination therapies. Synergistic effects have been observed when N-(4-methyl-1,3-thiazol-2-yl)-2-(methylsulfanyl)-N-phenylpyridine-3-carboxamide is co-administered with other chemotherapeutic agents, particularly in resistant cancer cell lines. This has sparked interest in its use as an adjunct therapy to overcome drug resistance, a major challenge in oncology. Ongoing clinical trials are expected to provide further insights into its safety and efficacy in human subjects.

Despite these promising findings, several challenges must be addressed before the compound can transition from the laboratory to clinical use. Issues such as off-target effects, potential toxicity, and scalable synthesis methods require further investigation. Collaborative efforts between academic institutions and pharmaceutical companies are underway to tackle these hurdles, with the goal of advancing this compound through the drug development pipeline.

In conclusion, N-(4-methyl-1,3-thiazol-2-yl)-2-(methylsulfanyl)-N-phenylpyridine-3-carboxamide (CAS: 1180432-17-0) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted pharmacological properties and potential therapeutic applications underscore the importance of continued exploration. As research progresses, this compound may emerge as a valuable tool in the treatment of complex diseases, offering new hope for patients and clinicians alike.